Cas no 957035-32-4 (4-bromo-2-fluoro-6-methoxyphenylboronic acid)

• Product Name: 4-bromo-2-fluoro-6-methoxyphenylboronic acid
• CAS No: 957035-32-4
• MF: C₇H₇BBrFO₃
• MW: 248.842085123062
• MDL: MFCD09475882
• CID: 69674
• PubChem ID: 44558183
• Update Time: 2024-10-25

4-bromo-2-fluoro-6-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-fluoro-6-methoxyphenyl)boronic acid
• 2-Fluoro-4-bromo-6-methoxyphenylboronic acid
• 4-Bromo-2-fluoro-6-methoxyphenylboronic acid
• 4-bromo-2-fluoro-6-methoxybenzeneboronic acid
• 4-Bromo-6-methoxy-2-fluorophenylboronic acid
• (4-bromo-2-fluoro-6-methoxy-phenyl)boronic acid
• PC7585
• SBB071256
• VB10087
• FCH1323690
• BC001273
• AX8161606
• S
• B-(4-Bromo-2-fluoro-6-methoxyphenyl)boronic acid (ACI)
• J-514646
• SY101439
• B-(4-bromo-2-fluoro-6-methoxyphenyl)-Boronicacid
• AKOS005257030
• CS-0038984
• MFCD09475882
• (4-Bromo-2-fluoro-6-methoxyphenyl)boronicacid
• 957035-32-4
• DS-13567
• 2-borono-5-bromo-3-fluoroanisole
• DTXSID40659394
• W16731
• DB-028755
• 4-bromo-2-fluoro-6-methoxyphenylboronic acid

• MDL： MFCD09475882
• Inchi： 1S/C7H7BBrFO3/c1-13-6-3-4(9)2-5(10)7(6)8(11)12/h2-3,11-12H,1H3
• InChI Key： QEWLBJNIOLLKQS-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(OC)C=C(Br)C=1

Computed Properties

• Exact Mass: 247.96600
• Monoisotopic Mass: 247.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.68
• Boiling Point: 334.9°C at 760 mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.557
• PSA: 49.69000
• LogP: 0.27660